Cas no 2138728-28-4 (2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid)
2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid
- 2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid
- 2138728-28-4
- EN300-1299815
-
- Inchi: 1S/C10H15N3O4S/c1-10(2,3)17-9(16)12-7(8(14)15)4-6-5-11-13-18-6/h5,7H,4H2,1-3H3,(H,12,16)(H,14,15)
- InChI Key: LASBWFAYYDZEDY-UHFFFAOYSA-N
- SMILES: S1C(=CN=N1)CC(C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 273.07832714g/mol
- Monoisotopic Mass: 273.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 130Ų
2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1299815-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 0.05g |
$959.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 0.1g |
$1005.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 0.25g |
$1051.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 0.5g |
$1097.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 1g |
$1142.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 2.5g |
$2240.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 5g |
$3313.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 10g |
$4914.0 | 2023-06-06 | ||
| Enamine | EN300-1299815-50mg |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 50mg |
$827.0 | 2023-09-30 | ||
| Enamine | EN300-1299815-100mg |
2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid |
2138728-28-4 | 100mg |
$867.0 | 2023-09-30 |
2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid
Introduction to 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid (CAS No. 2138728-28-4)
2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid, also known by its CAS number 2138728-28-4, is a versatile organic compound with significant potential in various fields of chemistry and biochemistry. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a 1,2,3-thiadiazole ring. These structural elements contribute to its stability and reactivity, making it an important intermediate in the synthesis of complex molecules and pharmaceuticals.
The tert-butoxycarbonyl (Boc) group in 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid serves as a protecting group for the amino functionality. This group is widely used in organic synthesis due to its ease of introduction and removal under mild conditions. The Boc group can be selectively removed using acidic conditions, such as trifluoroacetic acid (TFA), to reveal the free amino group. This property makes the compound particularly useful in the stepwise synthesis of peptides and other nitrogen-containing molecules.
The 1,2,3-thiadiazole ring in 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid is a heterocyclic structure that imparts additional chemical and biological properties to the molecule. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this ring system can enhance the pharmacological profile of the compound, making it a valuable scaffold for drug discovery and development.
Recent research has highlighted the potential applications of 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid in various areas of medicinal chemistry. For instance, studies have shown that compounds containing 1,2,3-thiadiazole rings can exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The combination of the Boc protecting group and the thiadiazole ring in this compound may provide a unique platform for designing novel antiviral agents with improved efficacy and reduced toxicity.
In addition to its potential as an antiviral agent, 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid has also been investigated for its anticancer properties. Research has demonstrated that thiadiazole-containing compounds can inhibit key enzymes involved in cancer cell proliferation and survival. For example, some thiadiazole derivatives have been shown to inhibit topoisomerase II and tubulin polymerization, which are critical processes for cancer cell growth. The structural features of 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid make it a promising candidate for further exploration in this area.
The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of tert-butyl carbamate with an appropriate thiadiazole derivative followed by functional group manipulations to introduce the carboxylic acid moiety. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency and selectivity of the synthesis process.
The physical and chemical properties of 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid have been extensively studied to understand its behavior in different environments. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity over extended periods. Its solubility properties can be influenced by pH changes due to the presence of both acidic (carboxylic acid) and basic (amino) functional groups.
In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid (CAS No. 2138728-28-4) is a multifaceted compound with significant potential in various fields of chemistry and biochemistry. Its unique structural features make it an important intermediate in organic synthesis and a valuable scaffold for drug discovery. Ongoing research continues to explore its biological activities and applications in areas such as antiviral therapy and cancer treatment.
2138728-28-4 (2-{(tert-butoxy)carbonylamino}-3-(1,2,3-thiadiazol-5-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)